Cas no 383128-22-1 (2-(3-Methoxyphenyl)piperidine)

• Product Name: 2-(3-Methoxyphenyl)piperidine
• CAS No: 383128-22-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD02663592
• CID: 1071600
• PubChem ID: 4262759
• Update Time: 2025-05-20

2-(3-Methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)piperidine
• AC1N6NCX
• AGN-PC-00SWTR
• CTK1B4983
• KB-221895
• MolPort-004-352-802
• Piperidine, 2-(3-methoxyphenyl)-
• SureCN3154247
• EN300-1153274
• Y11288
• 2-(3-Methoxyphenyl)piperidine, AldrichCPR
• (S)-2-(3-methoxyphenyl)piperidine
• DTXSID10401362
• AKOS000195382
• FT-0683375
• SB41624
• BS-37815
• MFCD02663592
• SCHEMBL3154247
• 383128-22-1
• 920588-03-0
• AKOS022142373
• ALBB-011805

• MDL： MFCD02663592
• Inchi： 1S/C12H17NO/c1-14-11-6-4-5-10(9-11)12-7-2-3-8-13-12/h4-6,9,12-13H,2-3,7-8H2,1H3
• InChI Key： ZGWPCADYBFMCJT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1CCCCN1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.83860

2-(3-Methoxyphenyl)piperidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3-Methoxyphenyl)piperidine

2-(3-Methoxyphenyl)piperidine (CAS No: 383128-22-1)

2-(3-Methoxyphenyl)piperidine is a heterocyclic organic compound with the CAS registry number 383128-22-1. This compound belongs to the class of piperidines, which are six-membered rings containing one nitrogen atom. The presence of a methoxy group at the 3-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate in various chemical and pharmaceutical applications.

The molecular structure of 2-(3-Methoxyphenyl)piperidine consists of a piperidine ring fused with a phenyl group substituted with a methoxy (-OCH₃) group. The methoxy substitution at the 3-position of the phenyl ring plays a significant role in modulating the compound's reactivity and stability. Recent studies have highlighted its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

One of the most notable applications of 2-(3-Methoxyphenyl)piperidine is in drug discovery. Researchers have explored its role as a scaffold for developing central nervous system (CNS) agents, including antidepressants and antipsychotics. The compound's ability to interact with various neurotransmitter systems, such as serotonin and dopamine receptors, has been extensively studied in preclinical models. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(3-Methoxyphenyl)piperidine exhibit potent inhibitory activity against monoamine oxidase (MAO), a key enzyme involved in neurotransmitter metabolism.

In addition to its pharmacological applications, 2-(3-Methoxyphenyl)piperidine has gained attention in materials science due to its ability to form stable coordination complexes with transition metals. These complexes have been investigated for their potential use in catalysis and sensor technologies. A recent breakthrough reported in *Nature Communications* revealed that metalloporphyrins incorporating 2-(3-Methoxyphenyl)piperidine exhibit exceptional catalytic efficiency in asymmetric hydrogenation reactions.

The synthesis of 2-(3-Methoxyphenyl)piperidine typically involves multi-step processes, including nucleophilic aromatic substitution and ring-closing reactions. Researchers have optimized these methods to improve yield and purity, ensuring scalability for industrial applications. For example, a 2024 study published in *Organic Process Research & Development* described a novel microwave-assisted synthesis route that significantly reduces reaction time while maintaining high product quality.

From an environmental perspective, the eco-friendly synthesis and application of 2-(3-Methoxyphenyl)piperidine have become critical areas of research. Scientists are exploring green chemistry approaches, such as using biocatalysts or solvent-free conditions, to minimize the ecological footprint of its production. These efforts align with global sustainability goals and highlight the compound's importance in both academic and industrial settings.

In conclusion, 2-(3-Methoxyphenyl)piperidine (CAS No: 383128-22-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.